Cas no 1806935-79-4 (2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806935-79-4
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4886696
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-6(9)4-5(15)3(13)2(1-14-4)7(10,11)12/h1,6,15H
• InChI Key： NGEWENFVCPAQLS-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806935-79-4)

The compound 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806935-79-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl, hydroxy, iodo, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated heterocycles like 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine has surged due to their role in developing next-generation therapeutics. The compound's iodo-substitution offers a versatile handle for further functionalization through cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations. Additionally, its trifluoromethyl group is a hot topic in medicinal chemistry, as it can improve lipophilicity and binding affinity—key factors in optimizing small-molecule inhibitors.

The synthesis and characterization of CAS No. 1806935-79-4 are often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are actively seeking efficient methods to incorporate fluorine atoms into heterocyclic scaffolds with minimal waste. This aligns with trending searches on electrophilic fluorination and flow chemistry, which aim to reduce the ecological footprint of chemical production. The compound's hydroxy group further enables derivatization for prodrug design, a strategy widely explored in bioconjugation studies.

From an industrial perspective, 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine is a candidate for scaling up under Good Manufacturing Practices (GMP). Its stability under various pH conditions makes it suitable for formulation development, a subtopic frequently queried by professionals in pharmaceutical technology. Moreover, its potential use in precision agriculture has sparked interest, as fluorinated pyridines can act as precursors for herbicide-resistant traits—a trending subject in agrochemical innovation.

Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are critical for verifying the purity and structure of CAS No. 1806935-79-4. These methods are often searched alongside terms like structure-activity relationship (SAR) and molecular docking, reflecting the compound's relevance in computational chemistry. Its iodo-functionalization also opens doors to radiolabeling applications, a niche but growing area in diagnostic imaging.

In summary, 2-(Difluoromethyl)-3-hydroxy-4-iodo-5-(trifluoromethyl)pyridine represents a multifaceted tool for modern chemistry. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in biomolecular engineering. As the scientific community continues to explore fluorine's unique properties, this compound is poised to play a pivotal role in advancing targeted therapies and sustainable agrochemicals.